Cas no 452088-73-2 (1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid)
1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid
- Oprea1_117062
- STK504477
- 2-methyl-1-(4-phenylmethoxyphenyl)benzimidazole-5-carboxylic acid
- 1-(4-(Benzyloxy)phenyl)-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid
- 1-[4-(benzyloxy)phenyl]-2-methyl-1,3-benzodiazole-5-carboxylic acid
- 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid
-
- Inchi: 1S/C22H18N2O3/c1-15-23-20-13-17(22(25)26)7-12-21(20)24(15)18-8-10-19(11-9-18)27-14-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,25,26)
- InChI Key: XPXAVDOWNNEDMW-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)N1C(C)=NC2C=C(C(=O)O)C=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 500
- Topological Polar Surface Area: 64.4
Experimental Properties
- Color/Form: NA
- Density: 1.2±0.1 g/cm3
- Boiling Point: 610.1±65.0 °C at 760 mmHg
- Flash Point: 102.2±16.5 °C
1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1434192-5g |
1-(4-(Benzyloxy)phenyl)-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid |
452088-73-2 | 98% | 5g |
¥9118.00 | 2024-05-13 | |
| Crysdot LLC | CD11121970-5g |
1-(4-(Benzyloxy)phenyl)-2-methyl-1H-benzo[d]imidazole-5-carboxylic acid |
452088-73-2 | 95+% | 5g |
$668 | 2024-07-17 |
1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid
Professional Introduction to 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic Acid (CAS No. 452088-73-2)
1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid, identified by its CAS number 452088-73-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzimidazole family, a class of heterocyclic molecules known for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyloxy group and a carboxylic acid moiety, contribute to its unique chemical properties and potential therapeutic applications.
The benzimidazole core is a pivotal scaffold in drug design, exhibiting a wide range of biological functions, including antimicrobial, antiviral, anti-inflammatory, and anticancer activities. The introduction of the benzyloxy group at the 4-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological exploration. Additionally, the carboxylic acid functionality at the 5-position provides a site for further chemical modifications, allowing for the development of derivatives with tailored biological activities.
In recent years, there has been a surge in research focused on developing novel benzimidazole derivatives as potential therapeutic agents. Studies have demonstrated that modifications to the benzimidazole core can significantly alter its biological profile, leading to the identification of compounds with enhanced efficacy and reduced toxicity. The compound 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid represents an intriguing example of such modifications, combining structural elements that are known to improve pharmacokinetic properties while maintaining biological activity.
The methyl group at the 2-position of the benzimidazole ring further influences the electronic and steric properties of the molecule. This substitution can affect both the solubility and binding affinity of the compound towards biological targets. The combination of these structural features makes 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid a promising candidate for further investigation in drug discovery.
Epidemiological studies and preclinical trials have highlighted the importance of benzimidazole derivatives in addressing various diseases. For instance, certain benzimidazoles have shown promise in inhibiting enzymes involved in cancer progression, such as kinases and proteases. The structural motif of 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid aligns well with this trend, suggesting potential applications in oncology.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and Buchwald-Hartwig aminations, have been employed to construct the benzimidazole core efficiently. These techniques not only streamline the synthetic process but also allow for greater flexibility in introducing various substituents into the molecular framework.
The pharmacological evaluation of 1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with specific biological targets, including receptors and enzymes implicated in disease pathways. These interactions often involve hydrogen bonding and hydrophobic interactions between the compound's functional groups and the target molecules.
The presence of both hydrophilic (benzyloxy) and lipophilic (methyl) groups in this molecule contributes to its balanced solubility profile across different solvents. This property is crucial for formulating drug candidates that can be effectively administered via various routes, such as oral or intravenous delivery.
In conclusion, 1-[4-(Benzyloxy)methyl>)-1H-benzimidazole-5-carboxylic acid (CAS No. 452088-73-2) is a structurally complex yet promising compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an excellent candidate for further research aimed at developing novel therapeutic agents. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
452088-73-2 (1-[4-(Benzyloxy)phenyl]-2-methyl-1H-benzimidazole-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)